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Compound of Interest

Compound Name: Tert-butyl 3-hydroxybenzoate

Cat. No.: B3042338 Get Quote

An In-Depth Technical Guide to the Synthesis of Tert-butyl 3-hydroxybenzoate

Introduction
Tert-butyl 3-hydroxybenzoate is a valuable bifunctional molecule widely utilized as a key

building block in the synthesis of complex organic molecules, particularly within the

pharmaceutical and materials science sectors.[1][2][3][4] Its structure incorporates a sterically

hindered tert-butyl ester, which serves as a robust protecting group for the carboxylic acid, and

a phenolic hydroxyl group that remains available for further chemical modification. This unique

arrangement allows for selective reactions at the phenol position while the carboxyl group is

masked, an essential strategy in multi-step syntheses.[5] This guide provides an in-depth

exploration of the principal synthetic methodologies for preparing tert-butyl 3-
hydroxybenzoate, focusing on the underlying chemical principles, detailed experimental

protocols, and the rationale behind procedural choices to equip researchers and drug

development professionals with a comprehensive understanding of its synthesis.

Physicochemical and Spectroscopic Data
A thorough understanding of the target compound's properties is fundamental for its synthesis

and purification.
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Property Value Source

IUPAC Name tert-butyl 3-hydroxybenzoate [6][7]

CAS Number 57704-54-8 [7]

Molecular Formula C₁₁H₁₄O₃ [6][7][8]

Molecular Weight 194.23 g/mol [6]

Appearance White solid [9]

SMILES
CC(C)

(C)OC(=O)C1=CC(=CC=C1)O
[6][8]

InChIKey
XAOVNTXDHGDNBG-

UHFFFAOYSA-N
[6][8]

Table 1: Key physicochemical properties of tert-butyl 3-hydroxybenzoate.

Spectroscopic Data Observed Characteristics

¹³C NMR Spectral data available via public databases.

GC-MS
Mass spectrometry data confirms the molecular

weight and fragmentation pattern.

IR Spectra
Characteristic peaks for hydroxyl (O-H) and

ester carbonyl (C=O) groups are present.

Table 2: Summary of Spectroscopic Data.[6]

Core Synthetic Strategies
The synthesis of tert-butyl 3-hydroxybenzoate primarily revolves around the formation of a

sterically demanding ester bond. The choice of method depends on factors such as scale,

available reagents, and desired purity. The two most prevalent and logical approaches are:

Acid-Catalyzed Electrophilic Addition: Utilizing isobutylene as the source of the tert-butyl

group in the presence of a strong acid catalyst. This method leverages the formation of a
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stable tert-butyl carbocation.

Carboxylic Acid Activation (Coupling): Employing coupling agents to activate the carboxylic

acid of 3-hydroxybenzoic acid, facilitating its reaction with tert-butanol.
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Starting Material

Synthetic Methodologies

Target Product

3-Hydroxybenzoic Acid

Acid-Catalyzed
Electrophilic Addition

 + Isobutylene
 + H₂SO₄

Carboxylic Acid
Activation (Coupling)

 + t-BuOH
 + Coupling Agent

Tert-butyl
3-hydroxybenzoate
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Step 1: Carbocation Formation

Step 2: Nucleophilic Attack

Step 3: Deprotonation

H₂C=C(CH₃)₂

(H₃C)₃C⁺

Protonation

H⁺

R-COOH

R-C(OH)O⁺H-C(CH₃)₃

Attack by carboxyl oxygen

R-COOC(CH₃)₃

-H⁺
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1. Reaction Setup

2. Reaction

3. Workup & Purification

Dissolve 3-HBA, t-BuOH, DMAP
in anhydrous DCM

Cool to 0°C

Add DCC solution dropwise

Stir overnight at RT

Filter DCU precipitate

Wash filtrate (HCl, NaHCO₃, Brine)

Dry & Concentrate

Column Chromatography
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PPh₃

[PPh₃⁺-N(COOR)-N⁻-COOR]

ROOC-N=N-COOR

3-HO-Ar-COOH

[3-HO-Ar-COO⁻] [ (CH₃)₃CO-PPh₃⁺ ]

(CH₃)₃COH

3-HO-Ar-COOC(CH₃)₃ O=PPh₃ ROOC-NH-NH-COOR

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3042338#synthesis-of-tert-butyl-3-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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